Cas no 956210-32-5 ((2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid)

(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid is a chiral organic compound featuring a substituted phenyl ring and a branched aliphatic side chain. Its structure incorporates a chloro and nitro group at the 2- and 4-positions of the phenyl ring, respectively, along with a formamido linkage to a methylbutanoic acid moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate in the preparation of more complex molecules, such as peptidomimetics or enzyme inhibitors. The stereocenter at the 2-position may confer selectivity in biochemical interactions. Its well-defined stereochemistry and functional group diversity make it a valuable building block for research applications.

(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid structure

956210-32-5 structure

Product Name:(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid

CAS No:956210-32-5

MF:C₁₂H₁₃ClN₂O₅

MW:300.695022344589

MDL:MFCD08484236

CID:5234536

Update Time:2025-08-05

(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- L-Valine, N-(2-chloro-4-nitrobenzoyl)-
- (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid
- MDL： MFCD08484236
- Inchi： 1S/C12H13ClN2O5/c1-6(2)10(12(17)18)14-11(16)8-4-3-7(15(19)20)5-9(8)13/h3-6,10H,1-2H3,(H,14,16)(H,17,18)/t10-/m0/s1
- InChI Key： CMLLWDDIURSVEJ-JTQLQIEISA-N
- SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-87584-0.05g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	0.05g	$468.0	2023-09-01
Enamine	EN300-87584-0.1g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	0.1g	$490.0	2023-09-01
Enamine	EN300-87584-0.25g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	0.25g	$513.0	2023-09-01
Enamine	EN300-87584-0.5g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	0.5g	$535.0	2023-09-01
Enamine	EN300-87584-1.0g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5		1.0g	$671.0	2023-02-11
Enamine	EN300-87584-2.5g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	2.5g	$1089.0	2023-09-01
Enamine	EN300-87584-5.0g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5		5.0g	$1945.0	2023-02-11
Enamine	EN300-87584-10.0g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5		10.0g	$2884.0	2023-02-11
Enamine	EN300-87584-1g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	1g	$557.0	2023-09-01
Enamine	EN300-87584-5g	(2S)-2-[(2-chloro-4-nitrophenyl)formamido]-3-methylbutanoic acid	956210-32-5	90%	5g	$1614.0	2023-09-01

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Additional information on (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid

Chemical Profile of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic Acid (CAS No. 956210-32-5)

(2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid, identified by its CAS number 956210-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its unique structural features, exhibits promising potential in various biological and chemical applications, making it a subject of extensive research and development.

The molecular structure of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid consists of a chiral center at the second carbon atom, which contributes to its stereochemical properties. The presence of a formamido group and a chloro-substituted nitrophenyl moiety enhances its reactivity and interaction with biological targets. Such structural characteristics make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications due to their improved efficacy and reduced side effects. The enantiomerically pure form of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid has been investigated for its potential role in modulating various biological pathways. Studies have shown that this compound can interact with specific enzymes and receptors, leading to desirable pharmacological effects.

One of the most compelling aspects of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid is its ability to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel inhibitors and agonists targeting inflammatory pathways, neurodegenerative diseases, and metabolic disorders. The nitro group in the phenyl ring further enhances its reactivity, allowing for selective modifications that can fine-tune its biological activity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Preclinical studies have demonstrated that derivatives of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, preliminary evidence suggests that it may have neuroprotective effects, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative approaches in modern drug discovery.

In conclusion, (2S)-2-(2-chloro-4-nitrophenyl)formamido-3-methylbutanoic acid (CAS No. 956210-32-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.